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Compound of Interest

Compound Name: 1-Bromo-3-phenoxybenzene

Cat. No.: B129693

An In-depth Technical Guide to 1-bromo-3-
phenoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and safety information for 1-bromo-3-phenoxybenzene. The information is
intended to support research, development, and safety management for professionals working
with this compound.

Chemical Identity and Structure

1-bromo-3-phenoxybenzene is an aromatic ether with a bromine substituent. Its chemical
structure consists of a phenoxy group attached to a brominated benzene ring at the meta
position.

Chemical Structure:
Figure 1: Chemical structure of 1-bromo-3-phenoxybenzene.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-bromo-3-phenoxybenzene

CAS Number 6876-00-2[1]

Molecular Formula C12HoBrO[2]

Molecular Weight 249.10 g/mol

InChl Key AHDAKFFMKLQPTD-UHFFFAOY SA-N
SMILES BrC1=CC=CC(OC2=CC=CC=C2)=C1[1]

3-Bromodiphenyl ether, m-Bromophenyl phenyl
Synonyms )
ether, 3-Phenoxyphenyl bromide

Physicochemical Properties

1-bromo-3-phenoxybenzene is a colorless liquid at room temperature.[2] A summary of its key
physicochemical properties is presented below.

Table 2: Physicochemical Properties

Property Value Source
Physical State Liquid [2]
Boiling Point 200-203 °C (at 50 Torr) [2]
Density 1.371 - 1.3944 g/cm?3 [2][3]
Refractive Index 1.6076 (at 20°C) [2]
Flash Point >110 °C [2]

Sparingly soluble in
- chloroform, slightly soluble in
Solubility _ [2]
ethyl acetate, sparingly soluble

in methanol.
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Synthesis

A common and effective method for the synthesis of 1-bromo-3-phenoxybenzene is the
Ullmann condensation, a copper-catalyzed reaction between an aryl halide and an alcohol or
phenol.

Experimental Protocol: Microwave-Assisted Ullmann
Condensation

This protocol describes a microwave-assisted synthesis of 1-bromo-3-phenoxybenzene.[2]
Reactants and Reagents:

e m-Dibromobenzene

e Phenol

o Copper(l) oxide (Cuz0)

o Cesium carbonate (Cs2COs)

» N-Methylpyrrolidone (NMP)

o Ethyl acetate (EtOAC)

e 1N Sodium hydroxide (NaOH) solution
e Anhydrous sodium sulfate (Na2S0a4)

» Diatomaceous earth

Hexane

Procedure:

e A mixture of m-dibromobenzene (3 g, 12.75 mmol), phenol (1 g, 10.6 mmol), copper(l) oxide
(152 mg, 1 mmol), and cesium carbonate (3.46 g, 10.6 mmol) is dissolved in 8 mL of N-
methylpyrrolidone (NMP).[2]
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e The reaction mixture is subjected to microwave irradiation at 195 °C for 20 minutes.[2]

e Upon completion, the heterogeneous mixture is filtered through a bed of diatomaceous
earth, and the residue is washed with ethyl acetate (1 x 20 mL).[2]

e The filtrate is diluted with 1N sodium hydroxide solution (200 mL) and subsequently
extracted with ethyl acetate (3 x 100 mL).[2]

e The organic phases are combined, dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the crude product as a yellow 0il.[2]

e The crude product is purified by column chromatography using 100% hexane as the eluent
to afford 1-bromo-3-phenoxybenzene as a colorless oil (1.4 g, 53% vyield).[2]

Logical Workflow for Ullmann Condensation:

Aqueous Workup o Column Cl
@, Hierg) Drying over Na2SOa Concentration in vacuo (Hexane)

Filtration through
Diatomaceous Earth

m-Dibromobenzene - -
Microwave Irradiation
Phenol el —>
Cu20, Cs2C03, NMP ( > 20 min)

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 1-bromo-3-phenoxybenzene.

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation and purity assessment of 1-
bromo-3-phenoxybenzene. While specific experimental spectra are not readily available in all
public databases, typical analytical techniques would include NMR, IR, and mass spectrometry.
Commercial suppliers often provide access to this data upon request.[4][5]

Anticipated Spectroscopic Features:

e 1H NMR: Signals corresponding to the aromatic protons on both the brominated and
phenoxy rings would be expected in the aromatic region of the spectrum.
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e 13C NMR: Resonances for the twelve carbon atoms of the molecule would be observed, with

distinct chemical shifts for the carbon attached to bromine and the carbons of the ether

linkage.

o FT-IR: Characteristic absorption bands for C-O-C (ether) stretching, C-Br stretching, and

aromatic C-H and C=C stretching would be present.

o Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound, with a characteristic isotopic pattern due to the

presence of the bromine atom. A prominent fragment would be observed at m/z 250 (M+1).

[2]

Safety and Handling

1-bromo-3-phenoxybenzene is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage[3]
) o H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction[3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]
Hazardous to the Aquatic ) o ]
) H411: Toxic to aquatic life with
Environment, Long-term 2 )
long lasting effects[3]
Hazard
GHS Pictograms:
walt text
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walt text
walt text

Signal Word: Danger[2][3]
Precautionary Statements:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Avoid release to the
environment. Wear protective gloves/ eye protection/ face protection.[3]

e Response: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.[3]

o Storage: Store in a well-ventilated place. Keep container tightly closed.[6]

» Disposal: Dispose of contents/container to an approved waste disposal plant.
Safe Handling Recommendations:

e Work in a well-ventilated area, preferably under a chemical fume hood.[6]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[6]

¢ Avoid contact with skin and eyes.

e Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[6]

This technical guide provides a summary of the available information on 1-bromo-3-
phenoxybenzene. Researchers and professionals are encouraged to consult the original
source documents and safety data sheets for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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